Cas no 135588-90-8 (1-Bromo-2,5-bis(bromomethyl)-4-methoxybenzene)

1-Bromo-2,5-bis(bromomethyl)-4-methoxybenzene structure
135588-90-8 structure
Product Name:1-Bromo-2,5-bis(bromomethyl)-4-methoxybenzene
CAS No:135588-90-8
MF:C9H9Br3O
MW:372.879160642624
CID:2771478
PubChem ID:71341295
Update Time:2025-04-21

1-Bromo-2,5-bis(bromomethyl)-4-methoxybenzene Chemical and Physical Properties

Names and Identifiers

    • DTXSID60768255
    • 135588-90-8
    • 1-Bromo-2,5-bis(bromomethyl)-4-methoxybenzene
    • Inchi: 1S/C9H9Br3O/c1-13-9-3-6(4-10)8(12)2-7(9)5-11/h2-3H,4-5H2,1H3
    • InChI Key: CNLZYJYBYWUZKK-UHFFFAOYSA-N
    • SMILES: BrC1=CC(CBr)=C(C=C1CBr)OC

Computed Properties

  • Exact Mass: 371.81830Da
  • Monoisotopic Mass: 369.82035Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 9.2Ų
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